2-amino-3-(trifluoromethoxy)benzoic Acid

• IUPAC Name: 2-amino-3-(trifluoromethoxy)benzoic acid
• InChI: InChI=1S/C8H6F3NO3/c9-8(10,11)15-5-3-1-2-4(6(5)12)7(13)14/h1-3H,12H2,(H,13,14)
• InChI Key: BQPQFVVEWXYRMH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)OC(F)(F)F)N)C(=O)O
• Molecular Formula: C8H6F3NO3
• DSSTOX Substance ID: DTXSID70471743
• Molecular Weight: 221.13 g/mol
• CAS RN: 561304-41-4

Description

Synthesis Analysis

The synthesis of related compounds involves the condensation of aromatic amines with substituted benzaldehydes, as seen in the synthesis of amino acid derived 2,3-dihydro-1H-1,5-benzodiazepines catalyzed by trifluoroacetic acid . Another relevant synthesis method includes the condensation of ethyl 2-ethoxymethylidene-3-oxo-3-polyfluoroalkylpropionates with 2-aminobenzoic acid, leading to the formation of O,N,O-tridentate ligands . These methods highlight the reactivity of amino groups on the benzoic acid framework and the potential for introducing polyfluoroalkyl groups, which could be adapted for the synthesis of 2-amino-3-(trifluoromethoxy)benzoic acid.

Molecular Structure Analysis

The molecular structure of 2-amino-3-(trifluoromethoxy)benzoic acid would likely be influenced by the electron-withdrawing effects of the trifluoromethoxy group. This could affect the acidity of the carboxylic acid and the basicity of the amino group. The papers do not directly address the molecular structure of this specific compound, but the synthesis and characterization of related compounds, such as 2,4,6-Tribromo-3-hydroxybenzoic acid, involve techniques like IR, 1H NMR, and 13C NMR, which are essential for determining the structure of organic compounds .

Chemical Reactions Analysis

The papers suggest a variety of chemical reactions that benzoic acid derivatives can undergo. For instance, the formation of benzodiazepines involves intramolecular cyclization , and the synthesis of 2-{[2-(alkylimino)-1-benzofuran-3-yliden]amino}benzoic acids involves a one-pot, three-component reaction in water . These reactions demonstrate the versatility of benzoic acid derivatives in forming heterocyclic compounds and the potential for 2-amino-3-(trifluoromethoxy)benzoic acid to participate in similar reactions.

Physical and Chemical Properties Analysis

While the papers do not provide specific information on the physical and chemical properties of 2-amino-3-(trifluoromethoxy)benzoic acid, they do offer insights into the properties of structurally related compounds. The presence of polyfluoroalkyl groups is known to influence the hydrophobicity and stability of compounds , and the introduction of substituents like bromine atoms can significantly alter the sensitivity and reactivity of benzoic acid derivatives . These findings can be extrapolated to predict that 2-amino-3-(trifluoromethoxy)benzoic acid would have unique properties due to the influence of the trifluoromethoxy group on the benzoic acid moiety.

Scientific Research Applications

Fluorescence Probes for Reactive Oxygen Species Detection

2-Amino-3-(trifluoromethoxy)benzoic acid has been utilized in the development of novel fluorescence probes. These probes, such as 2-[6-(4′-amino)phenoxy-3H-xanthen-3-on-9-yl]benzoic acid (APF), are designed to selectively detect highly reactive oxygen species (hROS), including hydroxyl radicals and reactive intermediates of peroxidase. This application is significant in studying the roles of hROS in various biological and chemical contexts (Setsukinai et al., 2003).

C-P Bond Formation/N-Alkylation in Organic Synthesis

The compound plays a role in redox-neutral α-C-H bond functionalization of secondary amines, concurrently forming C-P bonds. This three-component reaction involving cyclic secondary amines, aldehydes, and phosphine oxides, offers a novel method for synthesizing α-amino phosphine oxides, which are otherwise challenging to obtain through traditional methods (Das & Seidel, 2013).

Understanding Zwitterion Structures

Research on the infrared spectrum and structure of m-aminobenzoic acid, a related compound, sheds light on the existence of dipolar forms in the solid state. This research provides insights into the structural properties of such compounds, which can be critical in various chemical applications (Gopal, Jose, & Biswas, 1967).

Microbial Biosynthesis

In the field of biotechnology, the compound has been used in the microbial biosynthesis of 3-amino-benzoic acid (3AB) from glucose. This process involves the engineering of an Escherichia coli-E. coli co-culture system, demonstrating a new approach in metabolic engineering (Zhang & Stephanopoulos, 2016).

Synthesis of Sensitivity Trinder Reactive Agents

2-Amino-3-(trifluoromethoxy)benzoic acid is used in the synthesis of high sensitivity Trinder reactive agents, such as 2,4,6-Tribromo-3-hydroxybenzoic acid. These agents are crucial in enzymatic methods for determining compounds like phenol (Yu-chuan, 2012).

Understanding Molecular Properties and Metabolism

Studies involving substituted benzoic acids, including 2-amino-3-(trifluoromethoxy)benzoic acid, focus on understanding the relationship between molecular properties and their metabolism. This research provides insights into the drug-metabolizing enzyme active sites, which is critical for pharmaceutical development (Ghauri et al., 1992).

Safety And Hazards

2-Amino-3-(trifluoromethyl)benzoic Acid is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and respiratory irritation. Safety measures include washing thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, avoiding breathing dust/fume/gas/mist/vapors/spray, and using only outdoors or in a well-ventilated area.

Synthesis routes and methods I

Procedure details

A solution of 2-tert-butoxycarbonylamino-3-trifluoromethoxy-benzoic acid (0.8 g, 2.5 mmol) in 30% v/v TFA/methylene chloride (50 mL) was stirred at room temperature for 1 h. Concentration of the mixture gave 2-amino-3-trifluoromethoxy-benzoic acid (0.39 g, 71%): 1H NMR (300 MHz, CDCl3) δ 7.88 (d, 1H), 7.34 (d, 1H), 6.63 (t, 1H), 6.04 (br, 2H).

Synthesis routes and methods II

Procedure details

tert-Butyl N-(diphenylmethylene)-2-nitro-3-(trifluoromethoxy)-L-phenylalaninate (118) Trifluoroacetic acid (6 mL, 80 mmol) was added to a solution of 2-[(tert-butoxycarbonyl)amino]-3-(trifluoromethoxy)benzoic acid (117) (7.254 g, 22.58 mmol) in dichloromethane (40 mL). The mixture was stirred at RT for 2 h. The volatiles were removed in vacuo to provide 2-amino-3-(trifluoromethoxy)benzoic acid, which was dissolved in trifluoroacetic acid (30 mL). After addition of NaBO3.4H2O (18.3 g, 113 mmol), the mixture was stirred and heated at reflux for 18 h. The reaction mixture was cooled to RT, poured into water and extracted with Et2O. The combined extracts were dried, filtered and concentrated in vacuo to yield 2-nitro-3-(trifluoromethoxy)benzoic acid, which was then dissolved in THF (8.5 mL) and cooled to 0° C. Sodium borohydride (99%, 2.40 g, 62.8 mmol) was added in two portions; after gas evolution had subsided, boron trifluoride dimethyl etherate (98%, 5.89 mL, 62.9 mmol) was added drop-wise at 0° C., and the reaction mixture was stirred for 30 min at 0° C. The reaction was allowed to warm to RT over 18 h, then recooled in an ice bath and treated with saturated aqueous ammonium chloride solution until no additional gas evolution was observed. The mixture was partitioned between EtOAc (30 mL) and water (10 mL), and the aqueous layer was extracted with EtOAc (3×20 mL). The combined organic layers were washed with saturated aqueous sodium chloride solution, dried over sodium sulfate, filtered and concentrated in vacuo to provide [2-nitro-3-(trifluoromethoxy)phenyl]methanol. This crude residue was dissolved in Et2O (150 mL). The mixture was cooled to 0° C. and phosphorus tribromide (97%, 3.68 mL, 37.9 mmol) was added. The mixture was allowed to warm to RT over 18 h, then poured onto ice water. The layers were separated and the aqueous layer was extracted with Et2O. The combined extracts were washed with water, dried, filtered and concentrated in vacuo to yielding 1-(bromomethyl)-2-nitro-3-(trifluoromethoxy)benzene. This crude residue was converted to the title compound using the general procedure outlined in Example 12 to afford the product as a yellow oil (3.67 g, 32%). LCMS m/z 515.5 (M+1). 1H NMR (400 MHz, CDCl3) δ 1.44 (s, 9H), 3.20-3.31 (m, 2H), 4.23 (dd, J=8.2, 5.1 Hz, 1H), 6.68 (br d, J=7.2 Hz, 2H), 7.25-7.43 (m, 9H), 7.59-7.62 (m, 2H).